3-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-5-yl)propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide
• InChI: InChI=1S/C17H15ClN2O3S2/c1-11-19-15-10-13(4-7-16(15)24-11)20-17(21)8-9-25(22,23)14-5-2-12(18)3-6-14/h2-7,10H,8-9H2,1H3,(H,20,21)
• InChI Key: YUIXUTZLTNBMPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN2O3S2
• Molecular Weight: 394.9 g/mol

Description

3-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-5-yl)propanamide, also known as CB-30865, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonylureas, which are widely used in the pharmaceutical industry for their hypoglycemic properties. However, CB-30865 has been found to possess unique properties that make it a promising candidate for various research applications.

Scientific Research Applications

Anticancer Properties

Research on sulfonamide derivatives, including indapamide analogs and heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives, has shown promise in anticancer applications. These compounds have been synthesized and evaluated for their pro-apoptotic activity and potential as drug candidates for Alzheimer’s disease, respectively. For instance, specific derivatives demonstrated significant anticancer activity against melanoma cell lines, with certain compounds inhibiting physiologically relevant human carbonic anhydrase isoforms, highlighting their therapeutic potential in oncology (Ö. Yılmaz et al., 2015). Another study synthesized derivatives aiming at Alzheimer's treatment, underscoring the diverse therapeutic applications of sulfonamide compounds (A. Rehman et al., 2018).

Antiviral Activity

Sulfonamide derivatives have also been explored for their antiviral properties. A study synthesized new derivatives demonstrating activity against tobacco mosaic virus, suggesting the potential of such compounds in antiviral therapy (Zhuo Chen et al., 2010).

Antimicrobial and Antiproliferative Agents

The design and synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives have been investigated for their antimicrobial and antiproliferative effects. These studies have led to compounds with potent activity against various human cell lines, highlighting the potential of sulfonamide derivatives in treating infections and cancer (Shimaa M. Abd El-Gilil, 2019).

Material Science Applications

Beyond medicinal applications, sulfonamide derivatives have been utilized in materials science, such as in the synthesis of thermally stable aromatic poly(imide amide benzimidazole) copolymers. These materials exhibit remarkable thermal stability and solubility properties, making them suitable for advanced materials applications (Huei-Hsiung Wang & Shu-Ping Wu, 2003).